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Compound of Interest

Compound Name: Stigmasterol-d5

Cat. No.: B15556724 Get Quote

CAS Number: 2260669-29-0

This technical guide provides an in-depth overview of Stigmasterol-d5, a deuterated form of

the common plant sterol, stigmasterol.[1][2] Designed for researchers, scientists, and

professionals in drug development, this document details the compound's properties, suppliers,

analytical applications, and its relevance in cellular signaling pathways.

Core Compound Properties
Stigmasterol-d5 is primarily utilized as an internal standard in mass spectrometry-based

analytical methods for the accurate quantification of stigmasterol in various biological matrices.

[3] Its five deuterium atoms provide a distinct mass shift, facilitating precise measurement

without interfering with the analysis of the endogenous, non-labeled compound.
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Property Value Source

CAS Number 2260669-29-0 [1][4]

Molecular Formula C₂₉H₄₃D₅O [1][4]

Molecular Weight 417.72 g/mol [1][4]

Appearance Powder [5][6]

Purity >99% (HPLC) [5][6]

Storage Temperature -20°C [6][7]

Solubility

Soluble in organic solvents

such as methanol and

chloroform.

Commercial Suppliers
A number of chemical suppliers offer Stigmasterol-d5 for research purposes. The following

table lists some of the key suppliers. Pricing and availability are subject to change and should

be verified on the suppliers' websites.

Supplier Product Number/Name Notes

Avanti Polar Lipids (distributed

by MilliporeSigma)
700157P Offered as a powder.[4][5][6][8]

MedChemExpress (MCE) HY-N0131S1
Available in various quantities.

[9][10]

Chemsrc Stigmasterol-d5-1
Provides basic chemical and

physical properties.[1]

Axios Research AR-S01905
Marketed as a reference

standard.

Experimental Protocols: Quantification of
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Stigmasterol-d5 is an essential tool for the accurate quantification of stigmasterol in biological

samples, such as plasma, serum, and tissue extracts, using hyphenated mass spectrometry

techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Mass Spectrometry (LC-MS).

Workflow for Stigmasterol Quantification
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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